Cas no 81064-10-0 (1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene)
![1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene structure](https://www.kuujia.com/scimg/cas/81064-10-0x500.png)
81064-10-0 structure
Product name:1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene
1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene Chemical and Physical Properties
Names and Identifiers
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- 81064-10-0
- 1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene
- DTXSID40513684
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- Inchi: InChI=1S/C20H18O4S2/c1-15-13-14-16(2)20(26(23,24)18-11-7-4-8-12-18)19(15)25(21,22)17-9-5-3-6-10-17/h3-14H,1-2H3
- InChI Key: YCMAJYQBRLSEES-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 386.06465140Da
- Monoisotopic Mass: 386.06465140Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85Ų
- XLogP3: 4.2
1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene Related Literature
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
81064-10-0 (1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene) Related Products
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